Cas no 1344927-53-2 (2-2-(cyclohex-1-en-1-yl)acetamidopropanoic acid)

• Product Name: 2-2-(cyclohex-1-en-1-yl)acetamidopropanoic acid
• CAS No: 1344927-53-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD18366606
• CID: 5240821
• PubChem ID: 63563459
• Update Time: 2025-05-19

2-2-(cyclohex-1-en-1-yl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[2-(1-cyclohexen-1-yl)acetyl]-
• (2-(Cyclohex-1-en-1-yl)acetyl)alanine
• 2-2-(cyclohex-1-en-1-yl)acetamidopropanoic acid

• MDL： MFCD18366606
• Inchi： 1S/C11H17NO3/c1-8(11(14)15)12-10(13)7-9-5-3-2-4-6-9/h5,8H,2-4,6-7H2,1H3,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： RTBZWBWJMJTEIB-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C)NC(CC1CCCCC=1)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-2-(cyclohex-1-en-1-yl)acetamidopropanoic acid

2-(Cyclohex-1-en-1-yl)acetamidopropanoic Acid (CAS No. 1344927-53-2): A Comprehensive Overview

2-(Cyclohex-1-en-1-yl)acetamidopropanoic acid (CAS No. 1344927-53-2) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, combines the functional groups of an acetamide and a propanoic acid, with a cyclohexene ring as a substituent. The cyclohexene ring introduces interesting stereochemical and electronic properties, making this compound a valuable subject for research in drug design and material science.

The synthesis of 2-(Cyclohex-1-en-1-yl)acetamidopropanoic acid involves a multi-step process, typically starting with the preparation of the cyclohexene derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral centers present in this molecule. Researchers have explored various catalysts, including organocatalysts and transition metal complexes, to optimize the synthesis process, ensuring high yields and enantioselectivity.

One of the most promising applications of 2-(Cyclohex-1-en-1-yl)acetamidopropanoic acid lies in its potential as a bioactive compound. Studies have shown that this compound exhibits moderate to high activity against several enzymes, including proteases and kinases, which are critical targets in the development of therapeutic agents for diseases such as cancer and neurodegenerative disorders. The acetamide group in the molecule plays a pivotal role in modulating its bioactivity by influencing hydrogen bonding interactions with target proteins.

In addition to its pharmacological applications, 2-(Cyclohex-1-en-1-yl)acetamidopropanoic acid has been investigated for its potential use in materials science. The compound's ability to form supramolecular assemblies through non-covalent interactions makes it a candidate for applications in nanotechnology and self-healing materials. Recent research has focused on understanding the self-assembling properties of this compound under various conditions, which could lead to innovative materials with tailored mechanical and electronic properties.

The structural versatility of 2-(Cyclohex-1-en-1-yllacetamidopropanoic acid also makes it an attractive scaffold for further chemical modifications. By introducing functional groups at specific positions on the molecule, researchers can fine-tune its properties for diverse applications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter the molecule's reactivity and solubility, opening up new avenues for its use in drug delivery systems and imaging agents.

From an environmental perspective, the synthesis and application of 2-(Cyclohex-1-en-yllacetamidopropanoic acid have been evaluated for their sustainability. Green chemistry principles have been incorporated into its synthesis pathways to minimize waste and reduce energy consumption. Researchers are also exploring biodegradable derivatives of this compound to mitigate potential environmental impacts.

In conclusion, 2-(Cyclohex-yenyl)acetamidopropanoic acid (CAS No. 1344927) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in chemistry and pharmacology.